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Compound of Interest

Compound Name: Agl 2043

Cat. No.: B1665071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Agl 2043, also known as Tyrphostin AGL 2043, is a potent and selective, cell-permeable

inhibitor of type III receptor tyrosine kinases (RTKs).[1] With a molecular formula of C₁₅H₁₂N₄S

and a molecular weight of approximately 280.35 g/mol , this tricyclic quinoxaline compound

demonstrates significant inhibitory activity against Platelet-Derived Growth Factor Receptor

(PDGFR), Fms-like tyrosine kinase 3 (Flt3), and Kit (c-Kit).[1][2][3] Its targeted mechanism of

action makes it a valuable tool in studying cellular proliferation, differentiation, and

angiogenesis, and a potential candidate for therapeutic development in diseases driven by

aberrant signaling of these RTKs.

This document provides detailed protocols for the preparation of Agl 2043 stock solutions,

along with essential data on its chemical properties, storage, and handling. Adherence to these

guidelines will ensure the integrity and optimal performance of Agl 2043 in experimental

settings.

Quantitative Data Summary
For ease of reference, the key quantitative data for Agl 2043 are summarized in the table

below.
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Property Value

Molecular Formula C₁₅H₁₂N₄S

Molecular Weight 280.35 g/mol

CAS Number 226717-28-8

Appearance Solid powder

Purity ≥95% by HPLC

Solubility Soluble in DMSO (10 mg/mL)

Storage (Solid) +2°C to +8°C, protect from light

Storage (Stock Solution) -20°C for up to 1 month

Experimental Protocols
Preparation of a 10 mM Agl 2043 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Agl 2043 using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

Agl 2043 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-blocking microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:
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Equilibration: Before opening, allow the vial of Agl 2043 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

compound.

Weighing: Carefully weigh out the desired amount of Agl 2043 powder using a precision

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 2.804 mg of Agl 2043 (Molecular Weight = 280.35 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the Agl 2043 powder. For the example

above, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. The solution should be clear. Gentle warming (to no more than 37°C) may be

applied if dissolution is slow.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquots at -20°C. Stock solutions are stable for up to one month when

stored under these conditions.[1]

Note on Working Concentrations:

For cell-based assays, the stock solution will need to be further diluted in the appropriate cell

culture medium to achieve the desired final working concentration. It is crucial to ensure that

the final concentration of DMSO in the culture medium does not exceed a level that is toxic to

the cells (typically <0.5%).

Visualizations
Experimental Workflow: Agl 2043 Stock Solution
Preparation
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Caption: Workflow for preparing an Agl 2043 stock solution.

Signaling Pathway: Inhibition of Type III Receptor
Tyrosine Kinases by Agl 2043
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Agl 2043 Mechanism of Action
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Caption: Agl 2043 inhibits PDGFR, Flt3, and c-Kit signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Agl 2043].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665071#preparing-agl-2043-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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